Cas no 71788-06-2 (Muscarone)

• Product Name: Muscarone
• CAS No: 71788-06-2
• MF: C₉H₁₈NO₂
• MW: 172.24472284317
• CID: 2621505
• Update Time: 2023-08-07

Muscarone Chemical and Physical Properties

Names and Identifiers

• Muscarone
• Trimethyl-(5-methyl-4-oxo-tetrahydro-furan-2-ylmethyl)-ammonium; iodide
• BDBM50006246
• trimethyl-[[(2S,5S)-5-methyl-4-oxo-oxolan-2-yl]methyl]azanium

• Inchi： 1S/C9H18NO2/c1-7-9(11)5-8(12-7)6-10(2,3)4/h7-8H,5-6H2,1-4H3/q+1/t7-,8-/m0/s1
• InChI Key： XKOQIVSZENKHPJ-YUMQZZPRSA-N
• SMILES： O1[C@@H](C)C(C[C@H]1C[N+](C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Topological Polar Surface Area: 26.3